Cas no 1554885-43-6 (3-chloro-2-fluoro-4-methoxybenzoic acid)

• Product Name: 3-chloro-2-fluoro-4-methoxybenzoic acid
• CAS No: 1554885-43-6
• MF: C₈H₆ClFO₃
• MW: 204.582845211029
• MDL: MFCD28640403
• CID: 4605819
• PubChem ID: 84040388
• Update Time: 2025-10-31

3-chloro-2-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-4-methoxybenzoic acid
• 3-chloro-2-fluoro-4-methoxybenzoic acid

• MDL： MFCD28640403
• Inchi： 1S/C8H6ClFO3/c1-13-5-3-2-4(8(11)12)7(10)6(5)9/h2-3H,1H3,(H,11,12)
• InChI Key： UTRWXNQYHZSGPW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C(Cl)=C1F

Computed Properties

• Exact Mass: 203.9989499g/mol
• Monoisotopic Mass: 203.9989499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-chloro-2-fluoro-4-methoxybenzoic acid

3-Chloro-2-Fluoro-4-Methoxybenzoic Acid (CAS No. 1554885-43-6): A Comprehensive Overview

3-Chloro-2-fluoro-4-methoxybenzoic acid is a versatile organic compound with the CAS registry number 1554885-43-6. This compound belongs to the class of benzoic acids, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The structure of 3-chloro-2-fluoro-4-methoxybenzoic acid is characterized by a benzene ring substituted with a chlorine atom at position 3, a fluorine atom at position 2, and a methoxy group (-OCH₃) at position 4, along with a carboxylic acid group (-COOH) attached directly to the benzene ring.

The synthesis of 3-chloro-2-fluoro-4-methoxybenzoic acid typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions, reducing both the reaction time and the generation of byproducts.

One of the most significant applications of 3-chloro-2-fluoro-4-methoxybenzoic acid lies in its role as an intermediate in drug discovery. The compound's unique combination of substituents makes it an ideal candidate for modulating pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have demonstrated its potential in the development of novel anti-inflammatory agents and anticancer drugs. For example, researchers have reported that derivatives of 3-chloro-2-fluoro-4-methoxybenzoic acid exhibit selective inhibition against certain kinases involved in cancer cell proliferation.

In addition to its pharmaceutical applications, 3-chloro-2-fluoro-4-methoxybenzoic acid has found utility in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. A 2023 study published in *Journal of Agricultural Chemistry* highlighted the compound's role in enhancing the efficacy of certain pesticides by improving their stability under environmental conditions. This research underscores the importance of 3-chloro-2-fluoro-4-methoxybenzoic acid in sustainable agriculture practices.

The chemical properties of 3-chloro-2-fluoro-4-methoxybenzoic acid are also noteworthy. The presence of electron-withdrawing groups such as chlorine and fluorine increases the acidity of the carboxylic acid group, making it more reactive in various chemical transformations. Furthermore, the methoxy group introduces electron-donating effects, which can influence the reactivity of the benzene ring in electrophilic substitution reactions. These properties make 3-chloro-2-fluoro-4-methoxybenzoic acid a valuable building block in organic synthesis.

From a materials science perspective, 3-chloro-2-fluoro-4-methoxybenzoic acid has been explored as a precursor for advanced materials such as polyamides and polyesters. Its ability to form strong hydrogen bonds due to the carboxylic acid group contributes to the development of high-performance polymers with enhanced mechanical and thermal properties. Recent breakthroughs in polymer chemistry have leveraged this compound to create biodegradable materials for packaging applications, aligning with global sustainability goals.

In terms of environmental impact, studies have shown that 3-chloro-2-fluoro-4-methoxybenzoic acid undergoes efficient biodegradation under aerobic conditions. This characteristic is crucial for minimizing its ecological footprint when used in industrial processes. Researchers are currently investigating methods to further enhance its biodegradability through structural modifications, ensuring its safe integration into eco-friendly manufacturing practices.

Looking ahead, 3-chloro-2-fluoro-4-methoxybenzoic acid is poised to play an even greater role in diverse fields due to its unique chemical properties and versatile applications. Ongoing research continues to uncover new potential uses for this compound, particularly in areas such as green chemistry and personalized medicine.